molecular formula C17H17N3O2 B8663001 1-(4-Hydroxyphenyl)-4-(benzoxazol-2-yl)piperazine

1-(4-Hydroxyphenyl)-4-(benzoxazol-2-yl)piperazine

Cat. No.: B8663001
M. Wt: 295.34 g/mol
InChI Key: YLPYDNDOOASOJT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Hydroxyphenyl)-4-(benzoxazol-2-yl)piperazine is a useful research compound. Its molecular formula is C17H17N3O2 and its molecular weight is 295.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H17N3O2

Molecular Weight

295.34 g/mol

IUPAC Name

4-[4-(1,3-benzoxazol-2-yl)piperazin-1-yl]phenol

InChI

InChI=1S/C17H17N3O2/c21-14-7-5-13(6-8-14)19-9-11-20(12-10-19)17-18-15-3-1-2-4-16(15)22-17/h1-8,21H,9-12H2

InChI Key

YLPYDNDOOASOJT-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN1C2=CC=C(C=C2)O)C3=NC4=CC=CC=C4O3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 5.11 g (15 mmol) of 1-(4-hydroxyphenyl)piperazine dihydrobromide, 2.46 g (16 mmol) of 2-chlorobenzoxazole and 2.18 g (15.8 mmol) of powdered K2CO3 in 55 ml of absolute N,N-dimethylformamide was warmed to 85° C., and 345 mg of powdered K2CO3 were added with stirring under a nitrogen atmosphere in each case after 10 minutes, after a further 25 minutes and after a further 60 minutes (total addition of 1.035 g (7.5 mmol) of K2CO3). The mixture was stirred for a further 3 hours at 85° C., the DMF was substantially removed by distillation in an oil-pump vacuum in a rotary evaporator, the crystalline residue was mixed with 50 ml of water, and this mixture was shaken for 15 minutes. The mixture was then filtered under suction and the filter residue was washed with water and dried in vacuo. 4.30 g (97% of theory) of pure 1-(4-hydroxyphenyl)-4-(benzoxazol-2-yl)piperazine, melting point 161°-3° C., were obtained,
Name
1-(4-hydroxyphenyl)piperazine dihydrobromide
Quantity
5.11 g
Type
reactant
Reaction Step One
Quantity
2.46 g
Type
reactant
Reaction Step One
Name
Quantity
2.18 g
Type
reactant
Reaction Step One
Quantity
55 mL
Type
solvent
Reaction Step One
Name
Quantity
345 mg
Type
reactant
Reaction Step Two
Name
Quantity
1.035 g
Type
reactant
Reaction Step Three

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